Cas no 1805975-20-5 (Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805975-20-5
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4830930
• Update Time: 2025-06-12

Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H4F7NO3/c1-19-7(18)4-3(10)2-17-6(8(11,12)13)5(4)20-9(14,15)16/h2H,1H3
• InChI Key： RIRWHYFYXUOJRB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)(F)F)C(=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805975-20-5): A Comprehensive Overview

Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805975-20-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, possesses a unique combination of fluorine and trifluoromethyl substituents, which contribute to its remarkable chemical properties and potential applications.

The molecular formula of this compound is C₁₀H₅FF₆O₃, reflecting its complex composition. The presence of multiple fluorine atoms and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Specifically, the fluoro and trifluoromethyl groups are known to influence the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability and efficacy.

In recent years, there has been a growing interest in the use of fluorinated pyridines as key structural motifs in medicinal chemistry. These compounds have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small molecule inhibitors to target proteins, thereby improving therapeutic outcomes.

The synthesis of Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine and trifluoromethyl groups often necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has indicated that it may serve as a precursor for more complex molecules with enhanced pharmacological properties. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases.

The structural features of Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate also make it a valuable tool for mechanistic studies in organic chemistry. The presence of multiple reactive sites allows researchers to investigate various chemical transformations and develop new synthetic strategies. These studies not only contribute to the fundamental understanding of fluorinated heterocycles but also provide insights into their potential utility in industrial applications.

In conclusion, Methyl 5-fluoro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate represents a significant advancement in the field of specialized organic chemistry. Its unique structural attributes and potential applications in pharmaceutical research underscore its importance as a building block for innovative drug development. As research continues to uncover new possibilities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.